Cas no 92276-38-5 (6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 92276-38-5
• MF: C₅H₃BrN₄
• MW: 199.008118867874
• MDL: MFCD08703628
• CID: 807301
• PubChem ID: 494193
• Update Time: 2025-10-05

6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine
• 3H-1,2,3-Triazolo[4,5-b]pyridine,6-bromo-
• 6-BROMO-1H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE
• 6-bromo-2H-triazolo[4,5-b]pyridine
• 6-bromo-3H-1,2,3-Triazolo[4,5-b]pyridine
• 6-bromo-1H-[1,2,3]triazolo[4,5-b]pyridine(SALTDATA: FREE)
• 3H-v-Triazolo[4,5-b]pyridine, 6-bromo- (7CI)
• 6-Bromo-3H-1,2,3-triazolo[4,5-b]pyridine (ACI)
• v-Triazolo[4,5-b]pyridine, 6-bromo- (6CI)
• NSC 259161
• ALBB-012549
• 6-Bromo-3H-(1,2,3)triazolo(4,5-b)pyridine
• BDBM50591481
• AKOS005173550
• CHEMBL5206363
• 92276-38-5
• F17474
• 6-BROMO-2H-[1,2,3]TRIAZOLO[4,5-B]PYRIDINE
• SY055571
• STK774398
• CCG-339679
• DTXSID20238949
• 3H-Triazolo[4,5-b]pyridine,6-bromo-
• B3034
• 6-bromanyl-3H-[1,2,3]triazolo[4,5-b]pyridine
• SCHEMBL732343
• AKOS005617661
• NSC259161
• 6-BROMO-3H-TRIAZOLO[4,5-B]PYRIDINE
• 6-Bromo-4-azabenzotriazole
• 8E4RMX4N4V
• 3H-1,2,3-Triazolo[4,5-b]pyridine, 6-bromo-
• MFCD08703628
• MFCD04060716
• NSC-259161
• Z1154544248
• EN300-72939
• AS-47984
• DA-36451
• CS-0105030
• IWU
• 6-bromo-1H-[1,2,3]triazolo[4,5-b]pyridine
• SCHEMBL25252314

• MDL： MFCD08703628
• Inchi： 1S/C5H3BrN4/c6-3-1-4-5(7-2-3)9-10-8-4/h1-2H,(H,7,8,9,10)
• InChI Key： YKWWQNVTTSHHGH-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N=NN2)=NC=1

Computed Properties

• Exact Mass: 197.95400
• Monoisotopic Mass: 197.954109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1

Experimental Properties

• Color/Form: Not determined
• Density: 2.28
• Melting Point: 209 °C
• Boiling Point: 272.9°Cat760mmHg
• Flash Point: 118.9°C
• Refractive Index: 1.767
• PSA: 54.46000
• LogP: 1.11540
• Solubility: Not determined

6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine

Recent Advances in the Application of 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS: 92276-38-5) in Chemical Biology and Pharmaceutical Research

The heterocyclic compound 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine (CAS: 92276-38-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate and pharmacophore. This research brief synthesizes the latest findings regarding this compound's chemical properties, synthetic utility, and emerging biological applications.

Recent structural-activity relationship studies have demonstrated that the unique electronic configuration of 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine, characterized by its fused triazole-pyridine system with a bromine substituent at the 6-position, enables diverse reactivity patterns. The bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions, while the triazole nitrogen atoms participate in hydrogen bonding interactions critical for target binding in medicinal chemistry applications.

In synthetic methodology development, several research groups have reported innovative applications of 92276-38-5 as a building block for kinase inhibitor scaffolds. A 2023 study published in Journal of Medicinal Chemistry detailed its use in synthesizing novel CDK4/6 inhibitors through sequential Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions, achieving nanomolar potency against breast cancer cell lines while maintaining excellent selectivity profiles.

Notably, the compound's role in PROTAC (Proteolysis Targeting Chimera) design has emerged as a particularly promising application. Researchers at the University of California recently demonstrated that 6-Bromo-3H-[1,2,3]triazolo[4,5-b]pyridine serves as an optimal linker component connecting E3 ligase ligands to target protein binders, owing to its ideal length, rigidity, and metabolic stability. This application was highlighted in their development of BRD4-degrading PROTACs showing picomolar DC50 values.

From a pharmacological perspective, metabolism studies using radiolabeled 92276-38-5 have revealed favorable pharmacokinetic properties, including good membrane permeability (Papp > 20 × 10^-6 cm/s in Caco-2 assays) and moderate plasma protein binding (65-75% across species). These characteristics, combined with the compound's demonstrated CNS penetration in rodent models, suggest potential for central nervous system drug development applications.

Ongoing clinical translation efforts include its incorporation into Phase I candidates targeting RNA-dependent RNA polymerase inhibition for antiviral applications. The bromine substituent's strategic positioning allows for late-stage diversification, enabling rapid generation of analog libraries for structure-activity optimization - a feature particularly valuable in pandemic response drug discovery campaigns.

Future research directions highlighted in recent reviews focus on expanding the compound's utility in DNA-encoded library technology and as a core structure for developing covalent inhibitors targeting cysteine residues. The unique reactivity of the triazole nitrogen atoms toward electrophiles presents opportunities for innovative inhibitor design strategies that could overcome current limitations in addressing "undruggable" targets.